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Compound of Interest

Compound Name: Methyl-propoxysilane

Cat. No.: B14238513

Get Quote

Executive Summary
In the development of sol-gel precursors and hydrophobic coatings, the choice of alkoxy ligand

dictates the processing window and safety profile. While Methyltrimethoxysilane (MTMS) and

Methyltriethoxysilane (MTES) are industry standards due to their rapid hydrolysis, they pose

significant flammability and toxicity risks.

Methyltripropoxysilane (MTPS) emerges as a critical alternative for applications requiring:

Extended Pot Life: Steric hindrance retards hydrolysis, preventing premature gelation in

large-batch reactors.

Safety Compliance: A flash point of 60°C (vs. 8°C for MTMS) allows for safer transport and

handling.

Toxicological Mitigation: Elimination of methanol byproduct generation.

This guide provides a comparative physical analysis and a validated experimental protocol for

characterizing the hydrolysis kinetics of these silanes.
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Comparative Physical Property Matrix
The following data aggregates physical constants to highlight the thermodynamic and safety

shifts associated with increasing alkoxy chain length (

).

Property
MTMS

(Methoxy)
MTES (Ethoxy)

MTPS

(Propoxy)
Impact on
Processing

CAS Number 1185-55-3 2031-67-6 5581-66-8
Regulatory

Tracking

Formula Stoichiometry

Molecular Weight 136.22 g/mol 178.30 g/mol 220.38 g/mol Yield Calculation

Boiling Point 102°C 143°C
83°C @

13mmHg*

Cure

Temperature

Flash Point 8°C (High Risk)
23°C

(Flammable)
60°C (Safe) Handling Safety

Density (25°C) 0.955 g/mL 0.890 g/mL 0.880 g/mL
Volumetric

Dosing

Hydrolysis

Byproduct
Methanol (Toxic) Ethanol Propanol EHS Compliance

*Note: MTPS boiling point at atmospheric pressure is extrapolated to >190°C, making it

significantly less volatile than its counterparts.

Kinetics & Mechanism: The Steric Effect
The primary differentiator between these silanes is the rate of hydrolysis (

). The reaction follows an

-like mechanism where water attacks the silicon center.

The Steric Barrier
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MTMS (

): Minimal steric hindrance allows rapid nucleophilic attack by water. High

leads to fast gelation, often uncontrolled in humid environments.

MTPS (

): The propyl chains create a "steric umbrella" around the silicon atom. This physical
blockade increases the activation energy required for the transition state, significantly
reducing

.

Mechanistic Pathway Visualization
The following diagram illustrates the kinetic bottleneck caused by the alkoxy chain length.
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Figure 1: Nucleophilic substitution mechanism showing the transition state bottleneck. The

propyl group of MTPS hinders the formation of the pentacoordinated intermediate.
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Experimental Protocol: Determination of Gelation
Time
Objective: To empirically validate the "pot life" extension provided by MTPS compared to

MTMS/MTES. Principle: The sol-gel transition is monitored by observing the sudden increase

in viscosity (gel point) under catalyzed conditions.

Reagents & Equipment
Silanes: MTMS (98%), MTES (98%), MTPS (98%).

Solvent: Anhydrous Ethanol (common solvent to prevent phase separation).

Catalyst: 0.1 M HCl (Acid catalysis promotes hydrolysis over condensation).

Equipment: Rotational Viscometer or simple "Tilt Method" tubes.

Workflow Protocol
This protocol is self-validating; if the MTMS sample does not gel within 60 minutes, the catalyst

concentration is too low.
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Start: Molar Normalization

1. Mix Silane (0.1 mol) + Ethanol (0.5 mol)

2. Add 0.1M HCl
(Stoichiometric Water Ratio r=1.5)

3. Monitor Viscosity
(Constant Shear Rate)

4. Record Gel Point
(Viscosity -> Infinity) Is t(gel) > 24h?

Increase Catalyst Conc.

Yes (Too Slow)
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Figure 2: Step-by-step experimental workflow for comparative gelation kinetics.

Expected Results
MTMS: Gelation typically occurs in 20–40 minutes (exothermic).

MTES: Gelation in 4–6 hours.

MTPS: Gelation often requires >24 hours or elevated temperatures (>60°C) to proceed.
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Interpretation: MTPS allows for "one-pot" synthesis of complex hybrid materials where

rapid precipitation must be avoided.

Safety & Toxicology Analysis
The choice of leaving group has profound implications for operator safety and regulatory

compliance (EHS).

Methanol (MTMS Byproduct):

Toxicity: High. Metabolizes into Formic Acid/Formate, causing metabolic acidosis and optic

nerve damage.

OEL (Occupational Exposure Limit): Very low (~200 ppm).

Status: Restricted in many consumer-facing formulations.

Propanol (MTPS Byproduct):

Toxicity: Low. Metabolizes into Propionic Acid (a metabolic intermediate).

Safety: Higher boiling point means lower vapor pressure and reduced inhalation risk

during curing.

Flash Point: The silane itself has a flash point of 60°C, classifying it as a Combustible

Liquid rather than Flammable (MTMS), significantly reducing shipping costs and storage

requirements.
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To cite this document: BenchChem. [Comparative Technical Guide: Methyl-Propoxysilane vs.
Short-Chain Alkoxy Silanes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14238513/docs#comparative-technical-guide-methyl-
propoxysilane-vs-short-chain-alkoxy-silanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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